4-Amino-3-propoxyphenol

• IUPAC Name: 4-amino-3-propoxyphenol
• InChI: InChI=1S/C9H13NO2/c1-2-5-12-9-6-7(11)3-4-8(9)10/h3-4,6,11H,2,5,10H2,1H3
• InChI Key: IXQKJALMCUIXGF-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=CC(=C1)O)N
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol

Description

4-Amino-3-propoxyphenol (4-APP) is an organic compound with the molecular formula C9H13NO2 that is widely used in research and in laboratory experiments. It is a white crystalline solid that is soluble in water and ethanol. 4-APP is a derivative of phenol, which is a phenolic compound with a hydroxyl group attached to an aromatic ring. 4-APP is a versatile compound that has many applications in scientific research and laboratory experiments.

Scientific Research Applications

Adsorption and Removal of Dyes and Heavy Metals

4-Amino-3-propoxyphenol, in combination with other compounds, has been investigated for its potential in enhancing the adsorption efficiencies of certain dyes and heavy metals. For instance, the functionalization of graphene oxide with similar compounds has shown increased sorption capacities for methylene blue and copper, suggesting potential applications in environmental remediation and water treatment (Chen, Zhang, Yang, & Wang, 2016).

Immunoassay Development

Research has been conducted on derivatives of propoxyphene, which is structurally related to this compound, for the development of immunoassays. These immunoassays are designed for detecting specific substances, indicating potential applications in medical diagnostics and drug testing (Wu, Mcnally, Pilcher, Salamone, & Rashid, 1997).

Molecular Electronic Devices

Compounds structurally similar to this compound have been used in the development of molecular electronic devices, showcasing their potential in electronic and nanotechnology applications. A study using a molecule containing a nitroamine redox center exhibited properties like negative differential resistance, essential for electronic device applications (Chen, Reed, Rawlett, & Tour, 1999).

Photoluminescent Materials

Research on compounds related to this compound has led to the discovery of new classes of photoluminescent materials. These materials have applications in various fields including display technology and photonics (Ekinci, Horasan, Altundas, & Demir, 2000).

Antimicrobial Activity

Some derivatives of this compound have shown significant antimicrobial properties. This finding is crucial for pharmaceutical research and the development of new antibiotics (Prasad, Angothu, Latha, & Nagulu, 2017).

Corrosion Inhibition

Compounds related to this compound have been studied for their role in inhibiting corrosion, particularly in copper. This has implications for material science and engineering (Karthik, Asha, & Sethuraman, 2016).

Electrochemical Sensors

The functionalization of electrodes with compounds like this compound has been explored for developing electrochemical sensors. These sensors have potential applications in clinical diagnostics and environmental monitoring (Zhang, Jia, Zou, & Dong, 2004).